Cas no 2764018-13-3 (9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid)

• Product Name: 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid
• CAS No: 2764018-13-3
• MF: C₁₄H₁₄BrNO₅
• MW: 356.16866350174
• CID: 5562240
• PubChem ID: 165998905
• Update Time: 2025-10-29

9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37344146
• 9-bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid
• 2764018-13-3
• 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid

• Inchi： 1S/C14H14BrNO5/c1-2-4-21-14(19)16-3-5-20-12-10(8-16)6-9(13(17)18)7-11(12)15/h2,6-7H,1,3-5,8H2,(H,17,18)
• InChI Key： BOZQHIXULMVTNG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1OCCN(C(=O)OCC=C)C2

Computed Properties

• Exact Mass: 355.00554g/mol
• Monoisotopic Mass: 355.00554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid

9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid: A Comprehensive Overview

The chemical compound 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid (CAS No. 2764018-13-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of benzoxazepine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both a bromine substituent and a carboxylic acid functional group in its structure makes it a versatile intermediate for further chemical modifications.

One of the key features of 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid is its potential role in the development of novel therapeutic agents. Researchers are particularly interested in its benzoxazepine core, which is a common scaffold in medicinal chemistry due to its ability to interact with various biological targets. The compound's CAS No. 2764018-13-3 is frequently searched in scientific databases, reflecting its relevance in current research trends.

In recent years, the demand for benzoxazepine-based compounds has increased, driven by their potential applications in treating neurological disorders and inflammatory conditions. The 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid is often explored for its structure-activity relationships, which are crucial for optimizing drug efficacy and minimizing side effects. This aligns with the growing interest in precision medicine and targeted therapies.

The synthesis of 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid involves multi-step organic reactions, including bromination and esterification. These processes are carefully optimized to ensure high yield and purity, which are critical for its use in pharmaceutical applications. The compound's CAS No. 2764018-13-3 is often referenced in patent literature, highlighting its commercial and scientific value.

From a market perspective, 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid is part of a broader trend toward specialty chemicals in the pharmaceutical industry. Companies are investing heavily in the development of high-value intermediates like this compound to support the production of next-generation drugs. Its unique structure and functional groups make it a promising candidate for further exploration in drug discovery pipelines.

In conclusion, 9-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid (CAS No. 2764018-13-3) represents a fascinating area of research with significant potential in medicinal chemistry. Its benzoxazepine framework, combined with its bromine and carboxylic acid functionalities, offers numerous opportunities for innovation in drug development. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in both academic and industrial settings.